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Introduction

n-Decyl alcohol, also known as 1-decanol or capric alcohol, is a straight-chain fatty alcohol
with the chemical formula CH3(CH2)90H.[1][2][3][4] It is a colorless, viscous liquid with a
characteristic sweet, fat-like odor.[1][5][6] This document provides an in-depth overview of the
physical and chemical properties of n-decyl alcohol, detailed experimental protocols for their
determination, and a summary of its key chemical reactions. This guide is intended to be a
valuable resource for researchers, scientists, and professionals in the field of drug
development, where n-decyl alcohol finds applications as a solvent, a penetration enhancer for
transdermal drug delivery, and a raw material for the synthesis of various organic molecules.[1]

[3]14]

Physical Properties of n-Decyl Alcohol

The physical characteristics of n-decyl alcohol are critical for its application in various scientific
and industrial processes. A summary of these properties is presented in the tables below.

General and Physical Properties
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Property Value Reference
Molecular Formula C10H220 [1107]
Molecular Weight 158.28 g/mol [1][617]
Appearance Colorless viscous liquid [1][5]
Odor Sweet, fat-like, aromatic [11[31[6]
Melting Point 5-7 °C (41-45 °F) [517181I91[10][11]
Boiling Point 230-232.9 °C (446-451.2 °F) [LI[71081112][13]
_ 0.829 - 0.830 g/cm? at 20-25
Density oc [LII51071I81I14]
Refractive Index 1.437 at 20 °C [51[81111]
] ) 13.42 cP at 20 °C; 16.18 cSt at
Viscosity [14]
40 °C
Surface Tension 8.97 mN/m at 20 °C [1][4]
Solubility Data
Solvent Solubility Reference
Insoluble (0.37 g/100 mL at 20
Water [1107]
OC)
Ethanol Soluble [8][15]
Ether Very soluble [1][15]
Benzene Soluble [1][15]
Acetic Acid Soluble [1][15]
Petroleum Ether Soluble [1][15]

Safety and Flammability Data
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Property Value Reference
Flash Point 82 °C (179.6 °F) - Closed Cup [10][13][14][16]
Autoignition Temperature 255 °C (491 °F) [71[14]
Explosive Limits in Air 0.7 - 5.7 % by volume [71181[14]

Experimental Protocols for Property Determination

Detailed and standardized methodologies are essential for the accurate and reproducible
determination of the physical properties of chemical substances. The following sections outline
the experimental protocols for measuring key properties of n-decyl alcohol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is the micro boiling
point method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamp and stand
Procedure:
e Asmall volume (a few milliliters) of n-decyl alcohol is placed into the small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chemguide.co.uk/organicprops/alcohols/dehydration.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Synthesis_of_Carboxylic_Acids/Making_Carboxylic_Acids_by_Oxidation_of_Primary_Alcohols_or_Aldehydes
https://ayalytical.com/methods/astm-d93/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Synthesis_of_Carboxylic_Acids/Making_Carboxylic_Acids_by_Oxidation_of_Primary_Alcohols_or_Aldehydes
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://eralytics.com/standards/astm-d4052/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Synthesis_of_Carboxylic_Acids/Making_Carboxylic_Acids_by_Oxidation_of_Primary_Alcohols_or_Aldehydes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the liquid.

The assembly is heated gently in an oil bath or heating block.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is discontinued, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[10]

Determination of Density (ASTM D4052)

Density is a fundamental physical property and can be accurately measured using a digital
density meter, following a standard test method such as ASTM D4052.[1][5][8][17]

Apparatus:

Digital density meter with an oscillating U-tube

Syringe or autosampler for sample injection

Thermostatically controlled bath

Procedure:

The digital density meter is calibrated using two reference standards of known density,
typically dry air and deionized water.

The sample cell (U-tube) is cleaned and dried thoroughly.

A small volume of n-decyl alcohol is introduced into the sample cell, ensuring there are no air
bubbles.[1]

The sample is allowed to equilibrate to the desired temperature, controlled by the
thermostatic bath.
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e The instrument measures the oscillation period of the U-tube containing the sample.

e The density is calculated by the instrument based on the oscillation period and the
calibration data.[15]

Determination of Viscosity

The viscosity of a liquid, its resistance to flow, can be determined using a viscometer, such as
an Ostwald viscometer.[18][19][20][21]

Apparatus:

Ostwald viscometer

Constant temperature water bath

Stopwatch

Pipette

Procedure:

e The Ostwald viscometer is cleaned and dried.

o A known volume of n-decyl alcohol is introduced into the larger bulb of the viscometer.

e The viscometer is placed in a constant temperature water bath until the sample reaches
thermal equilibrium.

e The liquid is drawn up through the capillary into the smaller bulb using suction.

e The suction is removed, and the time taken for the liquid to flow between two marked points
on the capillary is measured using a stopwatch.

e The procedure is repeated with a reference liquid of known viscosity (e.g., water) at the
same temperature.

e The viscosity of n-decyl alcohol is calculated using the following equation:
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Ni=(p1*t1)/(p2*t2) *n2

where n is the viscosity, p is the density, t is the flow time, and the subscripts 1 and 2 refer to
n-decyl alcohol and the reference liquid, respectively.

Determination of Flash Point (Pensky-Martens Closed
Cup - ASTM D93)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method is a standard procedure for this
determination.[7][9][12][16][22]

Apparatus:

o Pensky-Martens closed-cup tester

e Heating source

o Stirrer

« Ignition source (e.g., a small flame or electric igniter)

Procedure:

The test cup is filled with n-decyl alcohol to the specified level.

The lid is placed on the cup, and the apparatus is assembled.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source is introduced
into the vapor space above the liquid.

The flash point is the lowest temperature at which a flash is observed.[12]

Chemical Properties and Reactions of n-Decyl
Alcohol
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n-Decyl alcohol, as a primary alcohol, undergoes typical reactions of this functional group,
including oxidation, esterification, and dehydration. It is reactive with strong oxidizing agents,
acid anhydrides, and acid chlorides.[7]

Oxidation

Primary alcohols can be oxidized to aldehydes and further to carboxylic acids. The product of
the oxidation of n-decyl alcohol depends on the oxidizing agent and the reaction conditions.

o Partial Oxidation to Decanal: Using a mild oxidizing agent such as pyridinium
chlorochromate (PCC) in dichloromethane (CH2Cl2), n-decyl alcohol can be selectively
oxidized to decanal.

o Complete Oxidation to Decanoic Acid: Strong oxidizing agents like potassium permanganate
(KMnOas) or Jones reagent (CrOs in sulfuric acid and acetone) will oxidize n-decyl alcohol to
decanoic acid.[20] To ensure complete oxidation, the alcohol is typically heated under reflux
with an excess of the oxidizing agent.[14][23]

Experimental Protocol for Oxidation to Decanoic Acid:

In a round-bottom flask equipped with a reflux condenser, place n-decyl alcohol.

Slowly add an excess of the oxidizing agent (e.g., a solution of potassium dichromate in
sulfuric acid) to the flask.

Heat the mixture to reflux for a specified period to ensure the reaction goes to completion.

After cooling, the reaction mixture is worked up to isolate the decanoic acid. This may involve
distillation or extraction.[14]

Esterification (Fischer Esterification)

n-Decyl alcohol reacts with carboxylic acids in the presence of an acid catalyst (commonly
sulfuric acid) to form esters. This reversible reaction is known as Fischer esterification.[24][25]
[26][27][28] To drive the equilibrium towards the product, an excess of either the alcohol or the
carboxylic acid is used, or the water formed is removed.

Experimental Protocol for Fischer Esterification:
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 In a round-bottom flask, combine n-decyl alcohol and a carboxylic acid (e.g., acetic acid).
e Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.[24]
o Heat the mixture under reflux for several hours.

» After the reaction is complete, the mixture is cooled, and the ester is isolated, typically by
extraction and then purified by distillation.

Dehydration

The acid-catalyzed dehydration of n-decyl alcohol results in the formation of 1-decene, an
alkene.[18] This elimination reaction is typically carried out by heating the alcohol with a strong
acid like sulfuric acid or phosphoric acid.[13][29]

Experimental Protocol for Dehydration:

Place n-decyl alcohol in a distillation flask.

Add a strong acid catalyst, such as concentrated sulfuric acid or phosphoric acid.

Heat the mixture. The lower-boiling alkene (1-decene) will distill out of the reaction mixture
as it is formed, which helps to drive the reaction to completion.[29][30][31]

The collected distillate is then washed and purified.

Visualizations
Experimental Workflow for Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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